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Compound of Interest

Compound Name: 2-Fluorophenol

Cat. No.: B130384

Essential Safety and Handling Guide for 2-
Fluorophenol

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Fluorophenol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is paramount for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Protocols

When handling 2-Fluorophenol, a comprehensive approach to personal protection is
mandatory to mitigate risks of exposure. The following table summarizes the required PPE and
relevant safety data. Note that in the absence of specific occupational exposure limits (OELS)
for 2-Fluorophenol, the more conservative limits for the closely related compound, phenol, are
provided and should be strictly followed.[1][2][3][4][5][6][7]
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Parameter

Specification

Source

Occupational Exposure Limits

(as Phenol)

OSHA PEL: 5 ppm (19 mg/m3)
- 8-hour TWANIOSH REL: 5
ppm (19 mg/m3) - 10-hour
TWA; 15.6 ppm (60 mg/m3) -
15-min CeilingACGIH TLV: 5
ppm (19 mg/m3) - 8-hour TWA

[LIE2IEB14105]6]L7]

Eye and Face Protection

Chemical splash goggles and

a face shield should be worn.

[8]

Hand Protection

Chemical-resistant gloves are
required. See the glove
breakthrough data below for
material selection. Double
gloving is recommended for

enhanced protection.

[8]

Skin and Body Protection

A flame-retardant lab coat,
long pants, and closed-toe
shoes are mandatory. For
tasks with a higher risk of
splashing, a chemical-resistant

apron should be worn.

[8]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
the concentration of 2-
Fluorophenol may exceed
exposure limits, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.

Glove Material Breakthrough Times for Phenol (as a
proxy for 2-Fluorophenol)
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The following table provides breakthrough times for various glove materials when exposed to

phenol. This data should be used as a guide for selecting appropriate hand protection when

working with 2-Fluorophenol. Always inspect gloves for any signs of degradation before use

and replace them immediately if contamination is suspected.

. Breakthrough .

Glove Material Manufacturer ] ] Concentration Source

Time (minutes)
o Ansell (Solvex®
Nitrile 64 90% [9]
37-675)

Nitrile Kimberly-Clark 120 99% [10]

Neoprene/Latex Ansell (Chemi-
>480 100% [11]

Blend Pro® 224)

Butyl Ansell >480 100% [11]

Viton/Butyl Ansell >480 100% [11]

Operational Plan: Step-by-Step Handling

Procedures

e Preparation and Engineering Controls:

o Before handling 2-Fluorophenol, ensure that a calibrated chemical fume hood is in

operation.

o Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

o Assemble all necessary equipment and reagents within the fume hood to minimize

movement of the chemical.

o Personal Protective Equipment (PPE) Donning:

o Don all required PPE as outlined in the table above before entering the designated work

area.
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o Ensure gloves are properly fitted and have been inspected for any defects.

e Chemical Handling:

o Conduct all weighing, dispensing, and mixing of 2-Fluorophenol within the chemical fume
hood.

o Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact with the chemical.
o Keep all containers of 2-Fluorophenol tightly sealed when not in use.
e Post-Handling Procedures:

o Upon completion of work, decontaminate all surfaces and equipment that may have come
into contact with 2-Fluorophenol.

o Properly remove and dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container.

o Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Waste Management and
Decontamination

Proper disposal of 2-Fluorophenol and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation and Labeling:

o All waste contaminated with 2-Fluorophenol, including unused product, contaminated
PPE, and cleaning materials, must be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.

o The label should include "Hazardous Waste," the chemical name "2-Fluorophenol,” and
the associated hazards (e.g., Toxic, Corrosive).

o Disposal of Liquid Waste:
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o Do not pour 2-Fluorophenol down the drain.

o Collect all liquid waste containing 2-Fluorophenol in a compatible, sealed container.

» Disposal of Solid Waste:

o Contaminated solid waste, such as gloves, absorbent pads, and weighing paper, should
be placed in a separate, sealed plastic bag before being deposited into the main
hazardous waste container.

o Decontamination of Glassware and Equipment:

o Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol) in a
chemical fume hood.

o Collect the rinse solvent as hazardous waste.
o After the initial solvent rinse, wash the glassware and equipment with soap and water.
» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department, following all local, state, and federal
regulations.[12][13][14]

Emergency Spill Response Workflow

The following diagram outlines the immediate steps to be taken in the event of a 2-
Fluorophenol spill.

Workflow for managing a 2-Fluorophenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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